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Compound of Interest

Compound Name: Basic blue 77

Cat. No.: B1172070

Audience: Researchers, scientists, and drug development professionals.

Core Topic: An in-depth examination of the solubility characteristics of Basic Blue 77 in
aqueous and ethanolic solutions.

Introduction

Basic Blue 77, identified by the CAS Number 12270-15-4, is a synthetic dye.[1][2][3][4][5] This
technical guide provides a summary of the available information regarding its solubility in two
common laboratory solvents: water and ethanol. It is important to distinguish Basic Blue 77
from the more extensively documented Basic Blue 7 (CAS No. 2390-60-5), as they are distinct
chemical entities. This guide focuses exclusively on Basic Blue 77.

Physicochemical Properties of Basic Blue 77

A comprehensive search of publicly available technical data sheets and safety data sheets
(SDS) did not yield specific quantitative data on the solubility of Basic Blue 77 in water or
ethanol. The information is largely qualitative or unavailable from supplier and regulatory
databases.

Table 1: Summary of Available Physicochemical Data for Basic Blue 77
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Property Data
Chemical Name Basic Blue 77
CAS Number 12270-15-4
Aizen Cathilon Blue CD-FRLH, Cathilon CD-
Synonyms FRLH, Sandocryl Brilliant Blue B-BLE, Sevron

Blue ER, Yoracryl Brilliant Blue R[2]

Molecular Formula

Not consistently reported

Molecular Weight Not consistently reported
Appearance Solid or liquid[3]
Purity Often cited as 295% or 99% by suppliers[2]

Solubility in Water

No quantitative data available.

Solubility in Ethanol

No quantitative data available.

Note: The lack of consistent reporting for molecular formula and weight suggests potential

variability in the commercial product or a lack of comprehensive characterization in publicly

accessible documents.

Experimental Protocol for Solubility Determination

Given the absence of specific solubility data for Basic Blue 77, a general experimental

protocol for determining the solubility of a dye is provided below. This method can be adapted

to quantitatively assess the solubility of Basic Blue 77 in water, ethanol, and other relevant

solvents.

Objective: To determine the saturation solubility of Basic Blue 77 in water and ethanol at a

specified temperature (e.g., 25°C).
Materials:
o Basic Blue 77 powder

e Deionized water
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e Absolute ethanol

e Analytical balance

o Volumetric flasks

e Magnetic stirrer and stir bars

» Thermostatically controlled water bath or incubator

e Spectrophotometer (UV-Vis)

e Centrifuge

o Syringe filters (e.g., 0.45 um pore size)

Methodology:

e Preparation of Supersaturated Solutions:

o Accurately weigh an excess amount of Basic Blue 77 powder and add it to a known
volume of the solvent (water or ethanol) in a sealed container.

o Agitate the mixture vigorously using a magnetic stirrer at a constant temperature for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation of Undissolved Solute:

o After the equilibration period, cease agitation and allow the suspension to settle.

o To separate the undissolved solid, centrifuge an aliquot of the supersaturated solution at a
high speed.

» Preparation of Saturated Solution for Analysis:

o Carefully withdraw the supernatant, ensuring no solid particles are disturbed.

o For further clarification, pass the supernatant through a syringe filter.
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e Quantification of Dissolved Solute:

o Prepare a series of standard solutions of Basic Blue 77 of known concentrations in the
respective solvent.

o Measure the absorbance of these standards at the wavelength of maximum absorbance
(Amax) for Basic Blue 77 using a UV-Vis spectrophotometer.

o Construct a calibration curve by plotting absorbance versus concentration.
o Accurately dilute the clear, saturated filtrate and measure its absorbance.

o Using the calibration curve, determine the concentration of Basic Blue 77 in the saturated
solution.

o Calculation of Solubility:

o Calculate the solubility in units such as g/L or mg/mL based on the concentration
determined from the calibration curve and the dilution factor used.

Logical Workflow for Solubility Assessment

The following diagram illustrates the general workflow for determining the solubility of a
chemical compound like Basic Blue 77.
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Workflow for Experimental Solubility Determination

Prepare Supersaturated Mixture
(Excess Solute in Solvent)

:

Equilibrate at Constant Temperature
(e.g., 24-48h with stirring)

:

Separate Undissolved Solute
(Centrifugation/Filtration)

:

Prepare Saturated Solution Aliquot

Quantify Solute Concentration
(e.g., UV-Vis Spectrophotometry)

Calculate Solubility
(e.0., g/L)

Click to download full resolution via product page

Workflow for Solubility Determination

Signaling Pathways and Experimental Workflows

A thorough review of the scientific literature did not reveal any established signaling pathways
or specific, complex experimental workflows directly involving Basic Blue 77. Its primary
documented application is as a colorant. Therefore, no signaling pathway diagrams can be
provided at this time.

Conclusion
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There is a significant lack of publicly available, quantitative data on the solubility of Basic Blue
77 in water and ethanol. For researchers and drug development professionals requiring this
information for formulation or experimental design, it is recommended to determine the
solubility empirically. The provided experimental protocol offers a standard methodology for
such a determination. Future studies are needed to characterize the physicochemical
properties of Basic Blue 77 more comprehensively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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